![molecular formula C12H17N5O3 B3006393 2-ethoxy-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide CAS No. 2034550-73-5](/img/structure/B3006393.png)
2-ethoxy-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide
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Overview
Description
The compound is a derivative of the 1,2,4-triazolo[4,3-b]pyridazine class . Compounds in this class are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .
Synthesis Analysis
While the specific synthesis process for this compound is not available, similar compounds are typically synthesized through a series of reactions involving the corresponding amines and carboxylic acids .Scientific Research Applications
Heterocyclic Compound Synthesis
The synthesis and chemical properties of heterocyclic compounds, including [1,2,4]triazolo[4,3-b]pyridazines, have been extensively explored due to their relevance in medicinal chemistry. For instance, compounds incorporating the thiadiazole moiety, analogous to the triazolopyridazine structure, were synthesized and evaluated for their insecticidal properties against Spodoptera littoralis, demonstrating the utility of such structures in developing new agrochemicals (Fadda et al., 2017).
Medicinal Chemistry Applications
Research on related heterocyclic compounds has highlighted their potential in medicinal chemistry. For example, modifications of the acetamide group in N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide derivatives were explored for their PI3K inhibitory activity, showing promise in cancer therapy due to their anticancer effects and reduced toxicity (Wang et al., 2015).
Antimicrobial Activity
The antimicrobial properties of compounds within this class have also been investigated, underscoring their potential in addressing microbial resistance. Some newly synthesized thienopyrimidine derivatives, a class similar in structural complexity to triazolopyridazines, exhibited pronounced antimicrobial activity, showcasing the relevance of these compounds in developing new antimicrobials (Bhuiyan et al., 2006).
Structural Analysis and Design
Structural analysis and design studies, such as those involving density functional theory (DFT) calculations and Hirshfeld surface analysis, have been conducted on related compounds to understand their molecular properties better. For instance, the compound 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine was synthesized and analyzed, providing valuable insights into the molecular interactions and stability of such compounds (Sallam et al., 2021).
Mechanism of Action
Target of Action
Compounds with a similar triazole and pyridazine structure have been found to interact with a variety of enzymes and receptors .
Mode of Action
It’s known that triazole compounds can bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities .
Biochemical Pathways
Compounds with similar structures have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .
Pharmacokinetics
In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .
Result of Action
Compounds with similar structures have been found to exhibit a wide range of biological activities .
Action Environment
It’s known that the efficacy of similar compounds can be influenced by various factors, including the presence of other compounds, ph, temperature, and more .
Properties
IUPAC Name |
2-ethoxy-N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5O3/c1-3-19-8-11(18)13-7-10-15-14-9-5-6-12(20-4-2)16-17(9)10/h5-6H,3-4,7-8H2,1-2H3,(H,13,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKQQUEJIWRVVTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)NCC1=NN=C2N1N=C(C=C2)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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